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Compound of Interest

Compound Name:
3'-Methoxy-2,2,4'-

trihydroxyacetophenone

CAS No.: 66922-70-1

Cat. No.: B131566 Get Quote

Abstract
This technical guide provides an in-depth exploration of 3'-Methoxy-2,2',4'-

trihydroxyacetophenone, a polyhydroxy acetophenone derivative of significant interest in

chemical synthesis and biomedical research. We will detail its chemical identifiers,

physicochemical properties, synthesis methodologies, and purification techniques. The

narrative emphasizes the causality behind its diverse biological activities, including its

antimicrobial, antioxidant, and potential anticancer properties, which are rooted in its unique

molecular architecture.[1] This document serves as a comprehensive resource for researchers,

chemists, and drug development professionals, offering both foundational knowledge and

practical, field-proven insights into the application and study of this versatile compound.

Chemical Identity and Physicochemical Properties
3'-Methoxy-2,2',4'-trihydroxyacetophenone is a substituted acetophenone notable for its

specific arrangement of hydroxyl and methoxy functional groups on the aromatic ring and the

acetyl side chain.[1] This substitution pattern is critical as it dictates the molecule's

physicochemical characteristics, such as solubility, lipophilicity, and reactivity, which in turn

modulate its pharmacological efficacy.[1] The compound is a valuable synthetic intermediate for

building more complex molecular structures and is actively investigated for its therapeutic

potential.[1]
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Identifier Value Source

CAS Number 66922-70-1 [1]

IUPAC Name

1-(2,4-dihydroxy-3-

methoxyphenyl)-2-

hydroxyethanone

Inferred from structure

Molecular Formula C₉H₁₀O₅ Calculated

Molecular Weight 198.17 g/mol [1]

InChI Key
SGFVYAYEGJHREZ-

UHFFFAOYSA-N
[1]

Appearance (Predicted) Solid
General for polyhydroxylated

aromatics

Synthesis and Purification
The synthesis of 3'-Methoxy-2,2',4'-trihydroxyacetophenone is most effectively achieved

through electrophilic aromatic substitution, specifically a Friedel-Crafts acylation reaction,

followed by subsequent functionalization. The choice of this pathway is dictated by the need to

introduce the acetyl group onto a highly activated aromatic ring.

Synthesis Rationale and Strategy
The primary synthetic route involves the acylation of a suitably substituted phenol precursor. A

common starting material is a derivative of resorcinol or pyrogallol, which is first methoxylated

and then acylated. An alternative strategy involves starting with a substituted benzaldehyde,

which is then converted to the target acetophenone.[1] For instance, using 3-methoxy-4-

hydroxybenzaldehyde as a precursor allows for the introduction of the required substitution

pattern before the key acylation step.[1] The reaction conditions, particularly temperature, must

be carefully controlled to prevent unwanted side reactions due to the high reactivity of the

polyhydroxylated ring.[1]
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Synthesis Workflow

Starting Material
(e.g., 3-Methoxy-4-Hydroxy-

benzaldehyde Derivative)

Friedel-Crafts Acylation
(0-5 °C, Anhydrous DCM)

1

Acylating Agent (Acetyl Chloride)
+ Lewis Acid (AlCl₃)

2

Acetophenone Intermediate

Yields

Purification
(Column Chromatography)

Crude Product

Final Product:
3'-Methoxy-2,2',4'-trihydroxy-

acetophenone

~70-75% Yield
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Biological Activities & Mechanisms

3'-Methoxy-2,2',4'-
trihydroxyacetophenone

Antioxidant Activity Antimicrobial Activity Anticancer Potential

Free Radical Scavenging
(ROS Neutralization)

via

Microbial Membrane
Disruption

via

Enzyme Inhibition

via

Inhibition of ABCG2
(Multidrug Resistance)

via
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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